![molecular formula C13H20BrNO3S B7451482 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide](/img/structure/B7451482.png)
5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide, also known as BDPBS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. BDPBS is a sulfonamide derivative that has been synthesized and studied for its ability to inhibit carbonic anhydrase enzymes, which are involved in various physiological processes.
Scientific Research Applications
5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide has been extensively studied for its potential applications in various scientific research areas. One of the primary uses of 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide is as a carbonic anhydrase inhibitor, which has been investigated for its potential therapeutic applications in diseases such as glaucoma, epilepsy, and cancer. 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide has also been used as a probe to study the role of carbonic anhydrase enzymes in various physiological processes, including acid-base balance, ion transport, and metabolism.
Mechanism of Action
5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide acts as a competitive inhibitor of carbonic anhydrase enzymes, which are involved in the reversible hydration of carbon dioxide to bicarbonate ions. By inhibiting carbonic anhydrase enzymes, 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide disrupts this process, leading to a decrease in the production of bicarbonate ions. This mechanism of action has been studied extensively and has been shown to be effective in inhibiting carbonic anhydrase enzymes in vitro and in vivo.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide have been studied extensively in various research areas. Inhibition of carbonic anhydrase enzymes by 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide has been shown to lead to a decrease in the production of bicarbonate ions, which can affect various physiological processes. 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide has also been shown to have anti-tumor effects in cancer cells, which may be related to its ability to inhibit carbonic anhydrase enzymes.
Advantages and Limitations for Lab Experiments
5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide has several advantages and limitations for use in lab experiments. One of the primary advantages of 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide is its high purity and yield, which makes it suitable for use in various research applications. 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide is also relatively stable and can be stored for long periods without significant degradation. However, one of the limitations of 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide is its relatively low solubility in water, which can make it difficult to use in certain experimental setups.
Future Directions
There are several future directions for research on 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide. One potential area of research is the development of more potent and selective carbonic anhydrase inhibitors based on the structure of 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide. Another area of research is the investigation of the role of carbonic anhydrase enzymes in various physiological processes, including acid-base balance, ion transport, and metabolism. Additionally, 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide may have potential applications in the development of new cancer therapies, which should be explored further.
Conclusion
In conclusion, 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide is a sulfonamide derivative that has gained significant attention in the scientific community due to its potential applications in research. 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide has been synthesized and studied for its ability to inhibit carbonic anhydrase enzymes, which are involved in various physiological processes. 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide has several advantages and limitations for use in lab experiments, and there are several future directions for research on this compound. Overall, 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide is a promising compound that has the potential to contribute significantly to various scientific research areas.
Synthesis Methods
The synthesis of 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide involves the reaction of 5-bromo-2-methoxybenzenesulfonyl chloride with diisopropylamine in the presence of a base catalyst. The resulting product is then purified using column chromatography to obtain 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide in high purity. This synthesis method has been optimized to produce 5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide in high yield and purity, making it suitable for use in various research applications.
properties
IUPAC Name |
5-bromo-2-methoxy-N,N-di(propan-2-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20BrNO3S/c1-9(2)15(10(3)4)19(16,17)13-8-11(14)6-7-12(13)18-5/h6-10H,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSYCNYSNKJQMGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C(C)C)S(=O)(=O)C1=C(C=CC(=C1)Br)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20BrNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.